N-Acetylgalactosaminyl-alpha(1-3)galactose
Description
N-Acetylgalactosaminyl-alpha(1-3)galactose is a pivotal carbohydrate molecule that has significant value in the biomedical industry . It contributes to the development of targeted drugs designed to combat various ailments, including inflammatory disorders and cancer .
Synthesis Analysis
The enzyme N-acetyllactosaminide 3-alpha-galactosyltransferase catalyzes the chemical reaction involving UDP-galactose and beta-D-galactosyl- (1->4)-beta-N-acetyl-D-glucosaminyl-R, producing UDP and alpha-D-galactosyl- (1->3)-beta-D-galactosyl- (1->4)-beta-N-acetylglucosaminyl-R .Molecular Structure Analysis
N-Acetylgalactosaminyl-alpha(1-3)galactose is an oligosaccharide present in cells and tissues of non-primate mammals . It is the terminal carbohydrate forming the antigen of blood group A .Chemical Reactions Analysis
The enzyme N-acetyllactosaminide 3-alpha-galactosyltransferase catalyzes the chemical reaction involving UDP-galactose and beta-D-galactosyl- (1->4)-beta-N-acetyl-D-glucosaminyl-R, producing UDP and alpha-D-galactosyl- (1->3)-beta-D-galactosyl- (1->4)-beta-N-acetylglucosaminyl-R .Physical And Chemical Properties Analysis
N-Acetylgalactosamine (GalNAc) is an amino sugar derivative of galactose . It is typically the first monosaccharide that connects serine or threonine in particular forms of protein O-glycosylation .Mechanism of Action
The α-Gal syndrome is a complex allergic disease characterized by the development of specific IgE antibodies against the carbohydrate galactose-α-1,3-galactose (α-Gal), an oligosaccharide present in cells and tissues of non-primate mammals . Individuals with IgE antibodies to α-Gal suffer from a delayed form of anaphylaxis following red meat consumption .
Safety and Hazards
properties
IUPAC Name |
N-[(2R,3R,4R,5R,6R)-4,5-dihydroxy-6-(hydroxymethyl)-2-[(2R,3S,4S,5R)-2,4,5,6-tetrahydroxy-1-oxohexan-3-yl]oxyoxan-3-yl]acetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H25NO11/c1-5(19)15-9-12(24)11(23)8(4-18)25-14(9)26-13(7(21)3-17)10(22)6(20)2-16/h3,6-14,16,18,20-24H,2,4H2,1H3,(H,15,19)/t6-,7+,8-,9-,10+,11+,12-,13-,14-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MGEICUVBTAEZNP-IVEGRXJSSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1C(C(C(OC1OC(C(C=O)O)C(C(CO)O)O)CO)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(=O)N[C@@H]1[C@H]([C@H]([C@H](O[C@@H]1O[C@H]([C@H](C=O)O)[C@H]([C@@H](CO)O)O)CO)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H25NO11 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60216903 |
Source
|
| Record name | N-Acetylgalactosaminyl-alpha(1-3)galactose | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60216903 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
383.35 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-Acetylgalactosaminyl-alpha(1-3)galactose | |
CAS RN |
66781-75-7 |
Source
|
| Record name | N-Acetylgalactosaminyl-alpha(1-3)galactose | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0066781757 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | N-Acetylgalactosaminyl-alpha(1-3)galactose | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60216903 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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